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Compound of Interest

Methyl 2-(3-oxo-2-(pent-2-en-1-
Compound Name:
yl)cyclopentyl)acetate

Cat. No. B010596

For researchers, scientists, and drug development professionals, understanding the nuanced
differences between structurally similar molecules is paramount. This guide provides a
comprehensive comparison of the biological effects of Methyl Jasmonate (MeJA) and its
synthetic analog, Methyl Dihydrojasmonate (HEDIONE®), supported by experimental data and
detailed methodologies.

Methyl Jasmonate (MeJA), a naturally occurring plant hormone, is a key signaling molecule in
plant defense and development. Its hydrogenated counterpart, Methyl Dihydrojasmonate,
commercially known as HEDIONE®, is widely used as a fragrance ingredient but also exhibits
distinct biological activities. While both molecules share a common structural backbone, the
absence of a double bond in the pentenyl side chain of HEDIONE® significantly alters its
biological efficacy and mechanisms of action.

Quantitative Comparison of Biological Activity

The following tables summarize the available quantitative data on the cytotoxic effects of
Methyl Jasmonate and Methyl Dihydrojasmonate on various cancer cell lines.

Table 1: Cytotoxicity of Methyl Jasmonate (MeJA) in Human Cancer Cell Lines
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Cell Line Cancer Type IC50 Value (mM)
us7 Glioblastoma 5.2
LN229 Glioblastoma 55
MCEF-7 Breast Cancer 2.0
MDA-MB-435 Breast Cancer 1.9
C33A Cervical Cancer 2.2
CasSki Cervical Cancer 1.7
HelLa Cervical Cancer 3.0
SiHa Cervical Cancer 3.3

Table 2: Cytotoxicity of Methyl Dihydrojasmonate (HEDIONE®) in Human Cancer Cell Lines

Equivalent
. . IC50 Value Drug
Cell Line Cancer Type Formulation .
(pl/ml) Concentration
(pl/ml)
Transdermal
MCF-7 Breast Cancer 42.2 8.3

Microemulsion

Note: Direct comparison of IC50 values between MeJA and HEDIONE® is challenging due to

differences in experimental setups and the use of a formulation for HEDIONE®. However, the

available data suggests that MeJA is biologically active in the millimolar range, while the

effective concentration of the HEDIONE® formulation is reported in microliters per milliliter.

In the context of plant biology, it has been observed that Methyl Dihydrojasmonate exhibits

lower biological activity in reducing biotic and abiotic stress compared to Methyl Jasmonate,

with MeJA being the most potent among various jasmonate forms.

Signaling Pathways and Mechanisms of Action
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The signaling pathways and mechanisms of action for Methyl Jasmonate are well-
characterized, particularly in plants. In contrast, the signaling pathways for Methyl
Dihydrojasmonate's biological effects are less understood beyond its role in apoptosis induction

in cancer cells.

Methyl Jasmonate Signaling Pathway in Plants

In response to stress, plants synthesize Jasmonic Acid (JA), which can be converted to the
volatile signaling molecule Methyl Jasmonate. MeJA can then trigger a signaling cascade in the
same or neighboring plants.

Click to download full resolution via product page

Figure 1: Simplified Methyl Jasmonate signaling pathway in plants.

Mechanism of Action in Cancer Cells

Both Methyl Jasmonate and Methyl Dihydrojasmonate have been shown to induce apoptosis in
cancer cells. For MeJA, a specific molecular target has been identified.
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« To cite this document: BenchChem. [A Comparative Analysis of Methyl Jasmonate and
Methyl Dihydrojasmonate: Unveiling Distinct Biological Effects]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b010596#differentiating-between-
methyl-jasmonate-and-methyl-dihydrojasmonate-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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